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Cat. No.: B031485 Get Quote

Deoxyvasicinone: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Deoxyvasicinone, a quinazoline alkaloid, has garnered significant attention in the scientific

community due to its diverse pharmacological activities. This technical guide provides an in-

depth overview of the structure, chemical properties, synthesis, and biological activities of

deoxyvasicinone. Quantitative data are presented in a structured format, and detailed

experimental protocols are provided for its synthesis and characterization. Furthermore, key

signaling pathways and experimental workflows are visualized using Graphviz diagrams to

facilitate a deeper understanding of its mechanism of action.

Chemical Structure and Properties
Deoxyvasicinone, with the IUPAC name 2,3-dihydro-1H-pyrrolo[2,1-b]quinazolin-9-one, is a

tricyclic alkaloid.[1] Its structure consists of a quinazolinone core fused with a pyrrolidine ring.
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Identifier Value

CAS Number 530-53-0[2]

PubChem CID 68261[2]

ChEMBL ID CHEMBL456881[3]

InChI
InChI=1S/C11H10N2O/c14-11-8-4-1-2-5-

9(8)12-10-6-3-7-13(10)11/h1-2,4-5H,3,6-7H2[2]

InChIKey VARHXCYGZKSOOO-UHFFFAOYSA-N[2]

Canonical SMILES C1CC2=NC3=CC=CC=C3C(=O)N2C1[2]

Physicochemical Properties
Property Value Source

Molecular Formula C₁₁H₁₀N₂O [2]

Molecular Weight 186.21 g/mol [2]

Melting Point 112.1-113.3 °C [4]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone.

[5][6]

XLogP3 0.9 [2]

Synthesis and Characterization
Experimental Protocol: Microwave-Assisted One-Pot
Synthesis
This protocol describes a novel and efficient one-pot synthesis of deoxyvasicinone promoted

by microwave irradiation.[4]

Materials:

Anthranilic acid
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4-tert-butoxycarbonylamino-butyric acid

Triphenyl phosphite

Anhydrous pyridine

Microwave reactor (e.g., Personal Chemistry™ Creator and Smith stations)

Procedure:

To a conical-bottomed Smith Process vial, add anthranilic acid (28 mg, 200 µmol), 4-tert-

butoxycarbonylamino-butyric acid (41 mg, 200 µmol), and triphenyl phosphite (63 µL, 220

µmol).

Add 1 mL of anhydrous pyridine to the vial.

Seal the vial and place it in the microwave reactor.

Irradiate the reaction mixture for 10 minutes at a set temperature. The microwave is initiated

at 300 W to ramp up to the desired temperature.

After the reaction is complete, allow the vial to cool to room temperature.

The product, deoxyvasicinone, can be isolated and purified using preparative TLC or flash

column chromatography on silica gel.

Characterization Data
¹H NMR (in CDCl₃): The ¹H NMR spectrum of deoxyvasicinone typically displays signals

corresponding to the aromatic protons of the quinazolinone ring system and the aliphatic

protons of the pyrrolidine ring. A representative spectrum shows four protons of a 1,2-

disubstituted aromatic ring at δH 8.20 (1H, d, J = 8.0 Hz), 7.81 (1H, dd, J = 8.0, 8.0 Hz), 7.60

(1H, d, J = 8.0 Hz), and 7.52 (1H, dd, J = 8.0, 8.0 Hz).[1]

¹³C NMR (in CDCl₃): The ¹³C NMR spectrum reveals 11 carbon signals, which include those

from the aromatic and heterocyclic rings.[1] Representative chemical shifts are observed at δ

19.5, 32.5, 46.5, 120.5, 126.3, 126.4, 126.8, 134.2, 149.1, 159.5, and 161.0 ppm.[7]
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Mass Spectrometry: The mass spectrum of deoxyvasicinone shows a molecular ion peak

corresponding to its molecular weight. In low-resolution mass spectrometry, an ion peak at m/z

187.5 [M+H]⁺ is observed.[1] High-resolution mass spectrometry (HRMS) provides a more

accurate mass, with a calculated value for (C₁₁H₁₀N₂O+Na) of 209.0685, found at 209.0687.[7]

Biological Activities and Signaling Pathways
Deoxyvasicinone and its derivatives have been shown to possess a range of biological

activities, including anti-melanogenic and neuroprotective effects.

Anti-Melanogenic Activity
Deoxyvasicinone has been found to inhibit melanin synthesis.[1] It does not directly inhibit the

enzymatic activity of tyrosinase but rather downregulates the mRNA expression of key

melanogenic enzymes.
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Caption: Deoxyvasicinone's inhibition of melanogenesis.

Neuroprotective Effects in Alzheimer's Disease
Deoxyvasicinone derivatives have been investigated as potential therapeutic agents for

Alzheimer's disease. Their mechanism of action involves the inhibition of acetylcholinesterase

(AChE) and the aggregation of amyloid-beta (Aβ) peptides.[8][9][10]
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Caption: Dual inhibitory action of deoxyvasicinone derivatives in Alzheimer's disease.

Conclusion
Deoxyvasicinone is a versatile alkaloid with a well-defined structure and a growing body of

evidence supporting its potential in various therapeutic areas. This guide has provided a

comprehensive overview of its chemical properties, an efficient synthesis method, and its

mechanisms of action in melanogenesis and neuroprotection. The presented data and

protocols are intended to serve as a valuable resource for researchers and professionals in the

fields of medicinal chemistry and drug development, facilitating further exploration of this

promising natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.mdpi.com/1660-3397/20/2/155
https://pubmed.ncbi.nlm.nih.gov/34562674/
https://pubmed.ncbi.nlm.nih.gov/34562674/
https://pubmed.ncbi.nlm.nih.gov/34562674/
https://www.benchchem.com/product/b031485
https://commonchemistry.cas.org/detail?cas_rn=530-53-0
https://www.biocrick.com/Deoxyvasicinone-BCN5697.html
https://www.biocrick.com/Deoxyvasicinone-BCN5697.html
https://www.medchemexpress.com/deoxyvasicinone.html
https://www.researchgate.net/profile/Ping-Ye-3/publication/7725321_Novel_One-Pot_Total_Syntheses_of_Deoxyvasicinone_Mackinazolinone_Isaindigotone_and_Their_Derivatives_Promoted_by_Microwave_Irradiation/links/5c361e12458515a4c718e541/Novel-One-Pot-Total-Syntheses-of-Deoxyvasicinone-Mackinazolinone-Isaindigotone-and-Their-Derivatives-Promoted-by-Microwave-Irradiation.pdf?origin=scientificContributions
https://pubmed.ncbi.nlm.nih.gov/28923380/
https://pubmed.ncbi.nlm.nih.gov/28923380/
https://pubmed.ncbi.nlm.nih.gov/28923380/
https://www.medchemexpress.cn/deoxyvasicinone.html
https://www.researchgate.net/publication/319610050_Novel_deoxyvasicinone_derivatives_as_potent_multitarget-directed_ligands_for_the_treatment_of_Alzheimer's_disease_Design_synthesis_and_biological_evaluation
https://www.benchchem.com/product/b031485#deoxyvasicinone-structure-and-chemical-properties
https://www.benchchem.com/product/b031485#deoxyvasicinone-structure-and-chemical-properties
https://www.benchchem.com/product/b031485#deoxyvasicinone-structure-and-chemical-properties
https://www.benchchem.com/product/b031485#deoxyvasicinone-structure-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031485?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

